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Compound of Interest

Compound Name: 2-Mercapto-5-methyl-nicotinonitrile

CAS No.: 87373-59-9

Cat. No.: B1596885

Get Quote

Executive Summary
Target Compound: 2-Mercapto-5-methyl-nicotinonitrile (CAS: 87373-59-9) Critical Quality

Attribute (CQA): Melting Point Range 225 – 228 °C

This guide provides a technical analysis of the physical characterization of 2-Mercapto-5-
methyl-nicotinonitrile, a pivotal intermediate in the synthesis of bioactive heterocycles. Unlike

generic datasheets, this document correlates the melting point (MP) directly with structural

integrity, tautomeric stability, and specific impurity profiles derived from the Guareschi-Thorpe

condensation.

Key Insight for Researchers: The melting point of this compound is significantly lower than its

non-methylated analog (250–260 °C), making MP depression a critical indicator of cross-

contamination or incomplete methylation during synthesis.

Chemical Identity & Structural Logic[1]
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Before establishing the protocol, it is essential to understand the structural factors dictating the

physical properties.

IUPAC Name: 5-Methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile

CAS Number: 87373-59-9[1]

Tautomerism: In the solid state, the compound exists predominantly in the thione (2-thioxo)

form rather than the thiol (2-mercapto) form. This hydrogen-bonding network within the

crystal lattice drives the high melting point (>200 °C).

Comparative Melting Point Data
The following table contrasts the target compound with its structural analogs. Use this to

identify potential mislabeled reagents or synthesis failures.

Compound
Structure
Description

CAS No.
Melting Point
Range (°C)

Target
2-Mercapto-5-methyl-

nicotinonitrile
87373-59-9 225 – 228

Analog A

2-Mercaptopyridine-3-

carbonitrile (No

methyl)

52505-45-0 250 – 260

Analog B
2-Mercapto-4,5,6-

trimethylnicotinonitrile
128917-84-0 ~276

Isomer

2-Mercapto-6-methyl-

4-

(trifluoromethyl)nicotin

onitrile

182127-92-0 ~200
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Technical Note: If your sample melts above 240 °C, suspect contamination with the non-

methylated analog (Analog A). If it melts below 215 °C, suspect solvent occlusion or significant

regioisomer impurities.

Synthesis Pathway & Impurity Mapping (DOT
Visualization)
Understanding the synthesis helps predict impurities that alter the melting point. The standard

route involves the condensation of a C3-electrophile with a C2-nucleophile

(cyanothioacetamide).

3-Methyl-3-buten-2-one
(or Methacrolein equiv.)

Open-Chain
Intermediate

Base Cat.
(Et3N/Morpholine)

Cyanothioacetamide
(or Malononitrile + CS2)

2-Mercapto-5-methyl-
nicotinonitrile

(MP: 225-228°C)
Cyclization

- H2O

Impurity A:
Regioisomer (6-Methyl)

(MP < 210°C)

Mis-alignment

Impurity B:
Disulfide Dimer

(Oxidative Byproduct)

Air Oxidation

Click to download full resolution via product page

Figure 1: Synthesis logic showing the origin of critical impurities. The formation of the disulfide

dimer (Impurity B) is a common storage artifact that broadens the melting range.

Experimental Protocol: Precision MP Determination
Objective: Accurately determine the melting point to validate identity and purity (Target: >98%).

Equipment Requirements
Apparatus: Capillary Melting Point Apparatus (e.g., Buchi, Stuart, or SRS).
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Capillaries: Borosilicate glass, 1.5 mm O.D., closed one end.

Reference Standard: Caffeine (MP 235–238 °C) or Carbazole (MP 243–246 °C) for system

validation.

Step-by-Step Methodology
System Validation (Self-Validating Step):

Before testing the sample, run a standard Caffeine sample.

Requirement: The observed MP must fall within ±1.0 °C of the certificate value. If not,

recalibrate the sensor. Do not proceed without this check.

Sample Preparation:

Dry the 2-Mercapto-5-methyl-nicotinonitrile sample in a vacuum desiccator over

for 4 hours to remove surface moisture (which artificially depresses MP).

Grind the sample to a fine, uniform powder. Coarse crystals lead to uneven heat transfer.

Loading:

Fill the capillary to a height of 2–3 mm. Compact the powder by tapping the capillary on a

hard surface (or using the instrument's tamper).

Check: Look for air gaps; these act as insulators and cause lag.

Heating Profile:

Ramp 1 (Fast): Heat rapidly to 210 °C.

Ramp 2 (Critical): Slow the heating rate to 1.0 °C/min starting at 215 °C.

Reasoning: High ramp rates (>3 °C/min) will cause the observed MP to overshoot the

actual value due to thermal lag, potentially masking the 225–228 °C range.

Observation:
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Onset (

): Record the temperature at the first sign of liquid formation (meniscus).

Clear Point (

): Record the temperature when the entire sample is liquid.

Acceptance Criteria: The range (

) should be

°C. A range

°C indicates significant impurities (likely the disulfide or regioisomer).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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